Cas no 900013-64-1 (5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 900013-64-1
• MF: C₁₆H₁₂ClF₂N₅O
• MW: 363.749188423157
• CID: 5504917
• PubChem ID: 7385962
• Update Time: 2025-05-21

5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(4-chlorophenyl)methyl]-N-(2,5-difluorophenyl)triazole-4-carboxamide
• CCG-282622
• 5-amino-1-[(4-chlorophenyl)methyl]-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• F2691-0138
• 900013-64-1
• 5-amino-1-(4-chlorobenzyl)-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• STL094016
• AKOS005722872
• 5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H12ClF2N5O/c17-10-3-1-9(2-4-10)8-24-15(20)14(22-23-24)16(25)21-13-7-11(18)5-6-12(13)19/h1-7H,8,20H2,(H,21,25)
• InChI Key： HDUFXAAOXHAIJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(=C(C(NC2C=C(C=CC=2F)F)=O)N=N1)N

Computed Properties

• Exact Mass: 363.0698440g/mol
• Monoisotopic Mass: 363.0698440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 900013-64-1, commonly referred to as 5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic compound with significant potential in the field of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a triazole ring system and various substituents that contribute to its bioactivity and stability.

5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide has been the subject of extensive research in recent years due to its promising properties in inhibiting specific enzymes and receptors. The presence of the triazole ring is particularly notable, as it is a common structural motif in many bioactive compounds. This heterocyclic structure not only enhances the compound's stability but also plays a crucial role in its ability to interact with biological targets.

One of the key areas of interest for this compound is its potential application in the development of new drugs targeting neurodegenerative diseases. Recent studies have demonstrated that 5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide exhibits significant activity against amyloid-beta aggregation, a hallmark of Alzheimer's disease. This finding has sparked further research into its mechanism of action and its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, this compound has also shown promise in the field of agricultural chemistry. Specifically, it has been investigated for its ability to act as a plant growth regulator and a pesticide alternative. The substitution pattern on the triazole ring and the presence of chlorine and fluorine atoms contribute to its effectiveness in these roles by enhancing its selectivity and reducing off-target effects.

The synthesis of 5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of advanced techniques such as click chemistry has enabled researchers to efficiently construct the triazole ring system and optimize the substituents for desired bioactivity.

Recent advancements in computational chemistry have also provided valuable insights into the structure-function relationship of this compound. Molecular docking studies have revealed that the amino group at position 5 plays a critical role in binding to target proteins, while the fluorine atoms on the phenyl ring enhance hydrophobic interactions and improve pharmacokinetic properties.

Furthermore, the environmental impact of 5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide has been a topic of interest in sustainability research. Its degradation pathways under various environmental conditions have been studied to ensure minimal ecological footprint when used in agricultural applications.

In conclusion, 5-amino-1-(4-chlorophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide represents a versatile compound with wide-ranging applications in medicine and agriculture. Its unique structure and bioactive properties make it an attractive candidate for further research and development into innovative therapeutic and agricultural solutions.